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Compound of Interest

Compound Name: Epitulipinolide diepoxide

Cat. No.: B15597190 Get Quote

For Researchers, Scientists, and Drug Development Professionals

While specific experimental data on the apoptotic pathway induced by Epitulipinolide
diepoxide remains to be fully elucidated in publicly available research, a wealth of information

exists for the broader class of sesquiterpene lactones to which it belongs. This guide provides a

comparative overview of the apoptotic mechanisms induced by various sesquiterpene lactones,

offering a predictive framework for understanding the potential action of Epitulipinolide
diepoxide. The data presented is collated from numerous studies on compounds with similar

structural motifs.

Comparative Analysis of Apoptotic Effects
The pro-apoptotic activity of sesquiterpene lactones is often characterized by their ability to

modulate key signaling molecules involved in both the intrinsic and extrinsic apoptotic

pathways. The following table summarizes the observed effects of various sesquiterpene

lactones on critical apoptotic markers in cancer cell lines. This data provides a basis for

hypothesizing the potential effects of Epitulipinolide diepoxide.
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Sesquiterpene
Lactone

Cancer Cell
Line

Effect on Bcl-2
Family

Caspase
Activation

Other Key
Effects

Parthenolide
Breast Cancer

(MCF-7)
↓ Bcl-2, ↑ Bax ↑ Caspase-3, -9

Inhibition of NF-

κB

Costunolide
Leukemia (HL-

60)
↓ Bcl-2 ↑ Caspase-3, -8 ROS Generation

Alantolactone
Multiple

Myeloma
↓ Bcl-2, ↑ Bax ↑ Caspase-3, -9

Downregulation

of survivin[1]

Ergolide Jurkat T cells
↓ Bcl-2, ↑ Bax

translocation
↑ Caspase-3

Inhibition of NF-

κB signaling

pathway[2][3]

Brevilin A

Breast

Carcinoma

(MCF-7)

↓ Bcl-2, ↑ Bax, ↑

Bak
↑ Caspase-9

G2/M phase cell

cycle arrest,

ROS formation[4]

Note: "↑" indicates an increase or upregulation, while "↓" indicates a decrease or

downregulation. This table represents a summary of findings from multiple studies and specific

experimental conditions may vary.

Elucidating the Apoptotic Signaling Cascade
Sesquiterpene lactones appear to converge on a common set of apoptotic signaling pathways.

The diagram below illustrates a generalized apoptotic pathway induced by this class of

compounds, integrating both the intrinsic (mitochondrial) and extrinsic (death receptor)

pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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